Cas no 85276-72-8 (1-(3-Amino-5-methoxyphenyl)ethanone)

• Product Name: 1-(3-Amino-5-methoxyphenyl)ethanone
• CAS No: 85276-72-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 990272
• PubChem ID: 15579441
• Update Time: 2025-06-11

1-(3-Amino-5-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-5-methoxyphenyl)ethanone
• Ethanone, 1-(3-amino-5-methoxyphenyl)- (9CI)
• 85276-72-8
• Ethanone,1-(3-amino-5-methoxyphenyl)-(9ci)
• DTXSID30574789
• 1-(3-Amino-5-methoxyphenyl)ethan-1-one
• SB76149
• EN300-741035
• ETHANONE, 1-(3-AMINO-5-METHOXYPHENYL)-
• DB-276043

• Inchi： 1S/C9H11NO2/c1-6(11)7-3-8(10)5-9(4-7)12-2/h3-5H,10H2,1-2H3
• InChI Key： ZEFWFBQRNIKGSN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C(C)=O)=C1)N

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Amino-5-methoxyphenyl)ethanone

Recent Advances in the Study of 1-(3-Amino-5-methoxyphenyl)ethanone (CAS: 85276-72-8): A Comprehensive Research Brief

1-(3-Amino-5-methoxyphenyl)ethanone (CAS: 85276-72-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its amino and methoxy functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for the synthesis of novel therapeutic agents, particularly in the areas of oncology and neurology.

Recent studies have focused on the synthesis and characterization of 1-(3-Amino-5-methoxyphenyl)ethanone, with particular emphasis on its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. These studies have also explored the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

One of the key findings from recent research is the compound's role as an intermediate in the synthesis of biologically active molecules. For example, it has been used in the development of kinase inhibitors, which are of great interest in cancer therapy. The amino and methoxy groups present in the molecule provide sites for further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties. Computational modeling studies have further supported these findings by predicting the binding affinities of these derivatives to target proteins.

In addition to its synthetic utility, 1-(3-Amino-5-methoxyphenyl)ethanone has been investigated for its intrinsic biological activity. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests potential applications in the treatment of inflammatory diseases, although further in vivo studies are needed to confirm these effects and assess the compound's safety profile.

The pharmacological potential of 1-(3-Amino-5-methoxyphenyl)ethanone is further highlighted by its compatibility with green chemistry principles. Recent efforts have focused on developing environmentally friendly synthesis routes for this compound, reducing the use of hazardous reagents and solvents. These advancements not only improve the sustainability of the production process but also align with the growing demand for greener pharmaceuticals.

Despite these promising developments, challenges remain in the widespread application of 1-(3-Amino-5-methoxyphenyl)ethanone. Issues such as scalability of synthesis, cost-effectiveness, and the need for more comprehensive toxicological studies must be addressed. Future research directions may include the exploration of novel derivatives with improved efficacy and selectivity, as well as the integration of this compound into more complex drug delivery systems.

In conclusion, 1-(3-Amino-5-methoxyphenyl)ethanone (CAS: 85276-72-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable subject for ongoing and future studies. As research progresses, this compound may play a significant role in the development of new therapeutic agents, contributing to advancements in medicine and healthcare.